Cas no 860229-00-1 (3-(2-Methylpiperidin-1-yl)butanoic acid)

3-(2-Methylpiperidin-1-yl)butanoic acid structure
860229-00-1 structure
Product Name:3-(2-Methylpiperidin-1-yl)butanoic acid
CAS No:860229-00-1
Molecular Formula:C10H19NO2
Molecular Weight:185.26336312294
MDL:MFCD12132122
CID:4717734

3-(2-Methylpiperidin-1-yl)butanoic acid Properties

Names and Identifiers

    • 3-(2-methylpiperidin-1-yl)butanoic acid
    • 1-piperidinepropanoic acid, beta,2-dimethyl-
    • MDL: MFCD12132122
    • InChIKey: LICCVDJZFCJLHJ-UHFFFAOYSA-N
    • Inchi: 1S/C10H19NO2/c1-8-5-3-4-6-11(8)9(2)7-10(12)13/h8-9H,3-7H2,1-2H3,(H,12,13)
    • SMILES: OC(CC(C)N1CCCCC1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Heavy Atom Count: 13
  • Complexity: 182
  • Topological Polar Surface Area: 40.5

3-(2-Methylpiperidin-1-yl)butanoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
BA35690-500mg
3-(2-Methylpiperidin-1-yl)butanoic acid
860229-00-1 >95%
500mg
$467.00 2024-04-19
abcr
AB416423-500 mg
3-(2-Methylpiperidin-1-yl)butanoic acid
860229-00-1
500MG
€254.60 2023-02-19
Ambeed
A781133-1g
3-(2-MEthylpiperidin-1-yl)butanoic acid
860229-00-1 95%
1g
$267.0 2024-08-02
TRC
M235230-250mg
3-(2-Methylpiperidin-1-yl)butanoic acid
860229-00-1
250mg
$ 275.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1430138-250mg
3-(2-Methylpiperidin-1-yl)butanoic acid
860229-00-1 95%
250mg
¥1123.00 2024-07-28

3-(2-Methylpiperidin-1-yl)butanoic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:860229-00-1)3-(2-Methylpiperidin-1-yl)butanoic acid
A1182710
Purity:99%
Quantity:1g
Price($):240.0